Cas no 2172090-71-8 (1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2172090-71-8
• MF: C₁₁H₁₇F₃O₂
• MW: 238.246694326401
• CID: 6615408
• PubChem ID: 165600683
• Update Time: 2025-05-21

1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol
• 1-[1-(hydroxymethyl)cyclopropyl]-3-(trifluoromethyl)cyclohexan-1-ol
• 2172090-71-8
• EN300-1632717

• Inchi： 1S/C11H17F3O2/c12-11(13,14)8-2-1-3-10(16,6-8)9(7-15)4-5-9/h8,15-16H,1-7H2
• InChI Key： OVVOKUAQNDPBDX-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C1)(C1(CO)CC1)O)(F)F

Computed Properties

• Exact Mass: 238.11806427g/mol
• Monoisotopic Mass: 238.11806427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol

1-1-(Hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2172090-71-8)

The compound 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol, identified by the CAS registry number 2172090-71-8, is a complex organic molecule with a unique structure that combines a cyclopropane ring, a hydroxymethyl group, and a trifluoromethyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, while the hydroxymethyl group adds hydrophilic characteristics, making this molecule versatile for diverse chemical reactions and functional applications.

Recent studies have highlighted the importance of fluorinated compounds like 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol in drug discovery. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, which are critical factors in pharmaceutical development. Researchers have explored this compound as a potential precursor for bioactive agents targeting various therapeutic areas, including anti-inflammatory and anti-cancer treatments. Its cyclohexane backbone provides a rigid structure that can be further modified to optimize pharmacokinetic properties.

In the realm of agrochemicals, the compound's ability to interact with biological systems has been investigated for pest control applications. The hydroxymethyl group plays a role in hydrogen bonding, which can influence the molecule's interaction with target enzymes or receptors in insects. This property makes it a promising candidate for developing eco-friendly pesticides with high specificity and reduced environmental impact.

The synthesis of 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1-ol involves multi-step organic reactions, including ring-opening of cyclopropane derivatives and subsequent functionalization. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the stereochemistry of the product. This has been particularly important for applications where stereochemistry significantly affects biological activity.

From a materials science perspective, this compound's unique combination of fluorinated and hydroxyl groups makes it an interesting candidate for polymer synthesis. The trifluoromethyl group can impart desirable thermal and chemical resistance to polymers, while the hydroxyl group can facilitate cross-linking or compatibilization with other materials. Researchers are exploring its use in developing advanced polymers for high-performance applications such as aerospace materials or biomedical devices.

In terms of environmental considerations, the stability and persistence of 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-1ol in various ecosystems have been studied to assess its potential impact on the environment. Fluorinated compounds are generally known for their resistance to degradation; however, recent research indicates that under certain conditions, such as microbial activity or photochemical reactions, these compounds can undergo transformation. Understanding these processes is crucial for developing sustainable practices in their production and use.

The integration of computational chemistry tools has greatly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways and predictive modeling of its interactions with biological systems. This interdisciplinary approach has been instrumental in advancing both fundamental research and applied development involving this compound.

In conclusion, 1-1-(hydroxymethyl)cyclopropyl-3-(trifluoromethyl)cyclohexan-ol, with its distinctive structural features and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to advanced materials science, driven by advancements in synthetic methodologies and computational modeling techniques. As research progresses, this compound is expected to contribute significantly to innovative solutions in various industries while maintaining a focus on sustainability and environmental responsibility.